Cas no 2256707-79-4 (1-(pyridin-4-yl-d4)-1H-imidazol-2,5-d2-4-amine)
2256707-79-4 structure
Product Name:1-(pyridin-4-yl-d4)-1H-imidazol-2,5-d2-4-amine
CAS No:2256707-79-4
MF:C8H8N4
MW:166.212890625
CID:6816258
PubChem ID:172402163
Update Time:2025-03-02
1-(pyridin-4-yl-d4)-1H-imidazol-2,5-d2-4-amine Chemical and Physical Properties
Names and Identifiers
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- CS-21763
- 2256707-79-4
- 1-(pyridin-4-yl-d4)-1H-imidazol-2,5-d2-4-amine
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- Inchi: 1S/C8H8N4/c9-8-5-12(6-11-8)7-1-3-10-4-2-7/h1-6H,9H2/i1D,2D,3D,4D,5D,6D
- InChI Key: PWJMFNAQMGHXND-MZWXYZOWSA-N
- SMILES: N1(C([2H])=NC(=C1[2H])N)C1C([2H])=C([2H])N=C([2H])C=1[2H]
Computed Properties
- Exact Mass: 166.112556748Da
- Monoisotopic Mass: 166.112556748Da
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 56.7Ų
1-(pyridin-4-yl-d4)-1H-imidazol-2,5-d2-4-amine Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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